Cas no 845266-18-4 (2-Thiophenecarboxylicacid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-5-(methylthio)-, methyl ester)

2-Thiophenecarboxylicacid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-5-(methylthio)-, methyl ester structure
845266-18-4 structure
Product Name:2-Thiophenecarboxylicacid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-5-(methylthio)-, methyl ester
CAS No:845266-18-4
MF:C13H12ClNO4S3
MW:377.886678695679
CID:716312
PubChem ID:2819252
Update Time:2025-04-19

2-Thiophenecarboxylicacid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-5-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-5-(methylthio)-, methyl ester
    • methyl 3-amino-4-(4-chlorophenyl)sulfonyl-5-methylsulfanylthiophene-2-carboxylate
    • METHYL 3-AMINO-4-[(4-CHLOROPHENYL)SULFONYL]-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLATE
    • HMS554K21
    • Methyl 3-amino-4-(4-chlorobenzene-1-sulfonyl)-5-(methylsulfanyl)thiophene-2-carboxylate
    • Maybridge1_004641
    • NS00015922
    • DTXSID80384810
    • methyl 3-amino-4-(4-chlorophenylsulfonyl)-5-(methylthio)thiophene-2-carboxylate
    • FT-0720052
    • CCG-253453
    • 845266-18-4
    • Inchi: 1S/C13H12ClNO4S3/c1-19-12(16)10-9(15)11(13(20-2)21-10)22(17,18)8-5-3-7(14)4-6-8/h3-6H,15H2,1-2H3
    • InChI Key: UFELMQAESMNOAN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(C1=C(SC)SC(C(=O)OC)=C1N)(=O)=O

Computed Properties

  • Exact Mass: 376.96200
  • Monoisotopic Mass: 376.9616991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 148Ų

Experimental Properties

  • Density: 1.57
  • Boiling Point: 599.1°C at 760 mmHg
  • Flash Point: 316.1°C
  • Refractive Index: 1.68
  • PSA: 148.38000
  • LogP: 4.98700

2-Thiophenecarboxylicacid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-5-(methylthio)-, methyl ester Related Literature

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent